Cas no 63580-18-7 (1H-1,2,4-TRIAZOLE, 3-CHLORO-5-PROPYL-)

• Product Name: 1H-1,2,4-TRIAZOLE, 3-CHLORO-5-PROPYL-
• CAS No: 63580-18-7
• MF: C₅H₈ClN₃
• MW: 145.590119361877
• CID: 3213819
• PubChem ID: 60179077
• Update Time: 2025-04-21

1H-1,2,4-TRIAZOLE, 3-CHLORO-5-PROPYL- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-TRIAZOLE, 3-CHLORO-5-PROPYL-
• STL248839
• 3-chloro-5-propyl-1H-1,2,4-triazole
• AKOS013587196
• BBL033174
• AKOS025285153
• VS-11856
• 63580-18-7

• Inchi： 1S/C5H8ClN3/c1-2-3-4-7-5(6)9-8-4/h2-3H2,1H3,(H,7,8,9)
• InChI Key： GMDODCNLWYUEFV-UHFFFAOYSA-N
• SMILES： ClC1=NNC(CCC)=N1

Computed Properties

• Exact Mass: 145.0406750Da
• Monoisotopic Mass: 145.0406750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų